Cas no 66233-72-5 (1,2-BENZISOXAZOLE-3-ACETIC ACID, 6-FLUORO-)

• Product Name: 1,2-BENZISOXAZOLE-3-ACETIC ACID, 6-FLUORO-
• CAS No: 66233-72-5
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• CID: 3180245
• PubChem ID: 15562922
• Update Time: 2025-06-25

1,2-BENZISOXAZOLE-3-ACETIC ACID, 6-FLUORO- Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE-3-ACETIC ACID, 6-FLUORO-
• SCHEMBL8116328
• Z1255451112
• EN300-368093
• 2-(6-Fluorobenzo[d]isoxazol-3-yl)acetic acid
• GVJYNWCSOKGDPR-UHFFFAOYSA-N
• 2-(6-fluoro-1,2-benzoxazol-3-yl)acetic acid
• 6-fluoro-1,2-benzisoxazole-3-acetic acid
• 66233-72-5

• Inchi： 1S/C9H6FNO3/c10-5-1-2-6-7(4-9(12)13)11-14-8(6)3-5/h1-3H,4H2,(H,12,13)
• InChI Key： GVJYNWCSOKGDPR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)ON=C2CC(=O)O

Computed Properties

• Exact Mass: 195.03317122Da
• Monoisotopic Mass: 195.03317122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų